Cas no 7290-03-1 (Erysodine)
Erysodine structure
Erysodine Chemical and Physical Properties
Names and Identifiers
-
- erysodine
- 6WZ3T41Y11
- BDBM50006647
- Q27265641
- Erysodin
- 1,2,6,7-Tetradehydro-3,15-dimethoxyerythrinan-16-ol
- UNII-6WZ3T41Y11
- 1,2,6,7-Tetradehydro-3,15-dimethoxy-(3beta)-Erythrinan-16-ol
- CHEMBL446533
- 1,2,6,7-tetradehydro-3beta,15-dimethoxyerythrinan-16-ol
- NS00094135
- Erythrinan-16-ol, 1,2,6,7-tetradehydro-3,15-dimethoxy-, (3.beta.)-
- (12R,13aS)-2,12-dimethoxy-5H,6H,8H,12H,13H-indolo[7a,1-a]isoquinolin-3-ol
- 3beta,15-dimethoxy-1,2,6,7-tetradehydroerythrinan-16-ol
- CHEBI:192381
- 3,15-Dimethoxy-1,2,6,7-tetradehydroerythrinan-16-ol
- (+)-erysodine
- (2R,13bS)-2,12-dimethoxy-2,6,8,9-tetrahydro-1H-indolo[7a,1-a]isoquinolin-11-ol
- 7290-03-1
- DTXSID20993682
- (3beta)-1,2,6,7-tetradehydro-3,15-dimethoxyerythrinan-16-ol
- Erythrinan-16-ol, 1,2,6,7-tetradehydro-3,15-dimethoxy-, (3beta)-
- Erysodine
-
- Inchi： 1S/C18H21NO3/c1-21-14-4-3-13-6-8-19-7-5-12-9-16(20)17(22-2)10-15(12)18(13,19)11-14/h3-4,6,9-10,14,20H,5,7-8,11H2,1-2H3/t14-,18-/m0/s1
- InChI Key： BDIVMECULLJBMU-KSSFIOAISA-N
- SMILES： O(C([H])([H])[H])[C@@]1([H])C([H])=C([H])C2=C([H])C([H])([H])N3C([H])([H])C([H])([H])C4=C([H])C(=C(C([H])=C4[C@@]32C1([H])[H])OC([H])([H])[H])O[H]
Computed Properties
- Exact Mass: 299.15214353g/mol
- Monoisotopic Mass: 299.15214353g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 503
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.9
- XLogP3: 1.8
Erysodine Related Literature
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1. Partial synthesis of 11-oxygenated erythrina alkaloidsMaysoon. I. Abdullah,Amrite S. Chawla,Anthony. H. Jackson J. Chem. Soc. Chem. Commun. 1982 904
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D. H. R. Barton,R. B. Boar,D. A. Widdowson J. Chem. Soc. C 1970 1213
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3. Mass spectra of the Erythrina alkaloids: a novel fragmentation of the spiran systemR. B. Boar,D. A. Widdowson J. Chem. Soc. B 1970 1591
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4. Index pages
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5. Phenol oxidation and biosynthesis. Part XXII. The alkaloids of Erythrina lysistemon, E. abyssinica, E. poeppigiana, E. fusca, and E. Lithosperma; the structure of erythratidineDerek H. R. Barton,Abeysinghe A. L. Gunatilaka,Roy M. Letcher,Awa M. F. T. Lobo,David A. Widdowson J. Chem. Soc. Perkin Trans. 1 1973 874
7290-03-1 (Erysodine) Related Products
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